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Compound of Interest

Compound Name: GSK256073

Cat. No.: B607794 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like GSK256073 is a critical component of laboratory safety and

environmental responsibility. In the absence of a specific Safety Data Sheet (SDS), a

precautionary approach must be taken, treating the compound as potentially hazardous

chemical waste. This guide provides a comprehensive, step-by-step procedure for the safe

handling and disposal of GSK256073, ensuring compliance with general laboratory safety

standards.

Summary of Chemical Data
While a specific Safety Data Sheet for GSK256073 is not publicly available, information from

chemical databases provides foundational knowledge for its handling.

Property Value Source

Molecular Formula C₁₀H₁₃ClN₄O₂ PubChem[1]

Molecular Weight 256.69 g/mol PubChem[1]

IUPAC Name
8-chloro-3-pentyl-7H-purine-

2,6-dione
PubChem[1]

Physical State

Solid (Assumed based on

typical research compound

form)

General Knowledge

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b607794?utm_src=pdf-interest
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-256073
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-256073
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-256073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
This protocol is based on standard guidelines for the disposal of research chemicals and

should be followed in conjunction with your institution's specific Environmental Health and

Safety (EHS) procedures.

1. Waste Identification and Segregation:

Treat as Hazardous Chemical Waste: All materials contaminated with GSK256073 must be

considered hazardous waste.[2][3] This includes:

Unused or expired solid GSK256073.

Solutions containing GSK256073.

Contaminated consumables such as gloves, pipette tips, vials, and bench paper.[2]

Segregate Waste Streams: Do not mix GSK256073 waste with other types of waste, such as

biological, radioactive, or general trash.[4][5] Maintain separate, clearly labeled waste

containers for solid and liquid chemical waste.[6]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling GSK256073 and its associated waste. This

includes:

Safety goggles or glasses.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

3. Waste Containment and Labeling:

Solid Waste:

Collect all solid waste contaminated with GSK256073 (e.g., contaminated gloves, wipes,

plasticware) in a designated, puncture-resistant container lined with a heavy-duty plastic
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bag.[7]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "GSK256073 (8-chloro-3-pentyl-7H-purine-2,6-dione)".[2][8]

Liquid Waste:

Collect all solutions containing GSK256073 in a sealable, leak-proof, and chemically

compatible container.[6][9] The original reagent bottle, if empty and clean, can often be

repurposed for this.

Clearly label the liquid waste container with "Hazardous Waste," the full chemical name

"GSK256073," and the solvent(s) used, with estimated concentrations.[10]

Ensure the container cap is securely fastened when not in use.[9]

4. Storage of Chemical Waste:

Store all GSK256073 waste containers in a designated and properly marked satellite

accumulation area within the laboratory.[8]

This area should be well-ventilated and away from general laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.[8][11]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[2]

Provide the EHS department with a full inventory of the waste, including the chemical name

and quantity.

Do not attempt to dispose of GSK256073 down the drain or in the regular trash.[7]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of GSK256073 in a

laboratory setting.
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Caption: Workflow for the safe disposal of GSK256073.
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Signaling Pathway of GSK256073 (for informational
context)
GSK256073 is an agonist for the G-protein coupled receptor 109A (GPR109A), also known as

Hydroxycarboxylic acid receptor 2 (HCA2).[12][13] Understanding its mechanism of action can

provide context for its biological significance.
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GSK256073 Signaling Pathway
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Caption: Simplified signaling pathway of GSK256073.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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